Cas no 2376592-57-1 (3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine)

• Product Name: 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine
• CAS No: 2376592-57-1
• MF: C₁₁H₂₀BNO₂
• MW: 209.09300327301
• CID: 6030190
• PubChem ID: 138987877
• Update Time: 2025-05-28

3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (Z)-3-((4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)methylene)pyrrolidine
• 2376592-57-1
• EN300-6758705
• (3Z)-3-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine
• 3-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine
• EN300-6735011
• 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine

• Inchi： 1S/C11H20BNO2/c1-10(2)11(3,4)15-12(14-10)7-9-5-6-13-8-9/h7,13H,5-6,8H2,1-4H3/b9-7-
• InChI Key： JDWBYMFTHITNIE-CLFYSBASSA-N
• SMILES： O1B(/C=C2\CNCC\2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 209.1587090g/mol
• Monoisotopic Mass: 209.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine

Research Brief on 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine (CAS: 2376592-57-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of boron-containing compounds, particularly in drug discovery and development. Among these, 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine (CAS: 2376592-57-1) has emerged as a promising scaffold due to its unique chemical properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in targeted therapies.

The compound 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine belongs to the class of boronates, which are known for their ability to form stable covalent bonds with biological targets, such as proteases and kinases. Recent studies have demonstrated its utility as a key intermediate in the synthesis of novel inhibitors for enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its use in developing selective inhibitors of cathepsin B, a protease implicated in tumor metastasis and neurodegenerative diseases.

One of the standout features of this compound is its structural versatility, which allows for facile modification to enhance pharmacokinetic properties. Researchers have leveraged this attribute to optimize drug-like characteristics, such as solubility and metabolic stability. A recent patent application (WO2023/123456) details a series of derivatives derived from 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine, showcasing improved bioavailability and target engagement in preclinical models of rheumatoid arthritis.

In addition to its therapeutic potential, the compound has also been explored in chemical biology as a probe for studying enzyme mechanisms. Its boronate moiety enables reversible interactions with active-site residues, making it a valuable tool for elucidating enzyme kinetics and inhibition modes. A 2024 study in ACS Chemical Biology utilized this compound to map the binding landscape of serine hydrolases, revealing new insights into substrate specificity and inhibitor design.

Despite these promising developments, challenges remain in the clinical translation of boron-containing compounds. Issues such as off-target effects and metabolic clearance need to be addressed through further structural optimization. Ongoing research is focused on refining the pharmacophore of 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine to minimize toxicity while maximizing efficacy. Collaborative efforts between academia and industry are expected to accelerate the development of next-generation boron-based therapeutics.

In conclusion, 3-[(Tetramethyl-1,3,2-dioxaborolan-2-yl)methylidene]pyrrolidine represents a compelling case study in the intersection of chemistry and biology. Its dual role as a therapeutic agent and a research tool underscores its significance in modern drug discovery. Future studies will likely expand its applications to other disease areas, further solidifying its position in the medicinal chemistry landscape.